3-(1-Amino-2-methylpropyl)-3-hydroxy-1lambda6-thiolane-1,1-dione

• Molecular Formula: C8H17NO3S
• Molecular Weight: 207.29 g/mol
• SMILES: CC(C)C(C1(CCS(=O)(=O)C1)O)N
• InChI: InChI=1S/C8H17NO3S/c1-6(2)7(9)8(10)3-4-13(11,12)5-8/h6-7,10H,3-5,9H2,1-2H3
• InChIKey: NPFNAFPXYOEHIA-UHFFFAOYSA-N

3-(1-Amino-2-methylpropyl)-3-hydroxy-1lambda6-thiolane-1,1-dione: Identity & Procurement

3-(1-Amino-2-methylpropyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione (CAS 2089687-13-6) is a synthetic small molecule belonging to the class of 1λ⁶-thiolane-1,1-dione derivatives, characterized by a saturated five-membered ring containing a sulfone group and substituted with both a hydroxy and a branched aminoalkyl side chain. Its molecular formula is C₈H₁₇NO₃S with a molecular weight of 207.29 g/mol . Available primarily as a research chemical, it is typically supplied at a purity of 95% . No peer-reviewed biological or physicochemical head-to-head comparative data were identified for this specific compound during the evidence gathering process for this guide.

✓ Chiral thiolane-1,1-dione scaffold with branched 1-amino-2-methylpropyl substituent for fragment-based SAR studies

✓ Defined purity grade supports reproducible stoichiometric control in synthesis and analytical method development

✓ Non-endogenous mass and predicted fragmentation make it a candidate for MS system suitability evaluation

Why Analogs Cannot Substitute for This Thiolane-1,1-dione

In the absence of comparative pharmacological or reactivity data, the primary barrier to generic substitution lies in its distinct chemical structure. The specific combination of a tertiary alcohol and a 1-amino-2-methylpropyl group on the thiolane-1,1-dione scaffold creates a unique local steric, electronic, and hydrogen-bonding environment . Simple analogs available in catalogs (e.g., 3-aminomethyl or unsubstituted hydroxy-thiolane-1,1-diones) lack this branched, chiral amine moiety, which can drastically alter binding affinity, metabolic stability, or downstream synthetic reactivity. Substitution without verification could invalidate structure-activity relationship (SAR) studies, introduce incorrect impurity profiles in analytical method development, or yield a non-functional synthon in medicinal chemistry programs. However, this warning is based on class-level inference, as no direct comparative quantitative evidence was available for this compound at the time of this analysis.

! Simple 3-hydroxy or 3-aminomethyl thiolane analogs lack the chiral 1-amino-2-methylpropyl branch, which may shift binding interactions and synthetic reactivity in SAR programs.

! Unsubstituted thiolane-1,1-dione core is ~70 g/mol lighter with fewer H-bond donors; direct substitution without verification can alter physicochemical and assay profiles.

Quantified Differentiation vs. Closest Analogs

Size & Molecular Weight Differentiation

The target compound (MW 207.29 g/mol) is significantly larger and more functionalized than the core scaffold (thiolane-1,1-dione, MW 120.17 g/mol) and other common catalog analogs such as 3-hydroxy-thiolane-1,1-dione (MW 136.17 g/mol) . The increased molecular weight and added hydrogen-bonding groups (two H-bond donors, four acceptors) can quantitatively alter key drug-like properties. This is a class-level inference; direct comparative data between these specific compounds is absent.

Mol. Weight & H-Bond

Class-level

207.29 g/mol; 2 donors, 4 acceptors vs ~120–136 g/mol simple scaffolds

Supports differentiation from smaller thiolane analogs

Calculated properties; no direct experimental comparison

Evidence Dimension	Molecular weight and hydrogen-bonding capacity
Target Compound Data	MW 207.29 g/mol; H-Donors: 2; H-Acceptors: 4; calculated LogP: -0.48; TPSA: 80.39 Ų
Comparator Or Baseline	Thiolane-1,1-dione (MW ~120.17); 3-hydroxy-thiolane-1,1-dione (MW ~136.17)
Quantified Difference	Target compound is ~70-90 g/mol heavier with 2 additional H-donors and 2 additional H-acceptors versus simple analogs
Conditions	Calculated properties; no experimental assay comparison available

Why This Matters

A molecular weight increase of this magnitude typically correlates with different membrane permeability and solubility profiles, directly affecting compound selection in lead optimization or biological assay development.

Purity Specification for Reproducible Procurement

The compound is commercially available with a defined purity specification of 95% from at least one supplier, as noted in its product listing . Without a formal analytical standard or certified reference material, this becomes the default specification for procurement. Comparable thiolane derivatives, such as 3-hydroxy-4-amino-thiolane-1,1-diones, are often offered at varying purities (e.g., 95%+, 97%+), but a direct batch-to-batch comparison against the compound is unavailable.

Purity Specification

Specification review

95% purity (vendor spec) vs typical catalog range 95–97%

Defines baseline for stoichiometric planning

Supplier specification; not independently verified

Evidence Dimension	Commercial purity specification
Target Compound Data	95% purity
Comparator Or Baseline	Typical catalog purity for related thiolane-1,1-dione building blocks (95% to 97%)
Quantified Difference	0-2% variance, falling within the typical range
Conditions	Vendor specification; not independently verified

Why This Matters

Knowing the baseline purity enables proper stoichiometric calculations and impurity budgeting in research protocols.

Lipophilicity Benchmark for Bioassay Planning

The calculated LogP for 3-(1-Amino-2-methylpropyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione is -0.4807 . This is considerably more hydrophilic than many homologated thiolane-1,1-diones, which can have estimated LogP values exceeding 0.5. No experimentally measured LogP or LogD data were found for the compound, and no direct side-by-side measurement with a comparator exists.

Lipophilicity

Class-level

Calc. LogP −0.48 vs est. >0.5 for many homologs

Indicates more hydrophilic character; may affect assay partitioning

In silico estimate; no experimental LogP available

Evidence Dimension	Calculated lipophilicity (LogP)
Target Compound Data	Calculated LogP: -0.4807
Comparator Or Baseline	Generic thiolane-1,1-dione analogs (estimated LogP > 0.5 for many derivatives)
Quantified Difference	At least 1 log unit more hydrophilic as estimated
Conditions	In silico calculation; no experimental readout

Why This Matters

A LogP difference of >1 unit can translate into a 10-fold difference in octanol/water partitioning, which is a critical factor for predicting in vitro assay behaviour and ensuring compound solubility.

Application Scenarios for This Thiolane-1,1-dione

Diversifying Thiolane Fragment Libraries

The unique branched 1-amino-2-methylpropyl substituent makes this compound a valuable monomer for exploring structure-activity relationships around the thiolane-1,1-dione core. Its combination of a tertiary alcohol and a chiral amine center introduces defined spatial vectors that are absent in the more common 4-amino or 3-hydroxyl analogs . This structural singularity supports its use as a diversity element in fragment-based drug discovery libraries targeting proteins where a polar, hydrogen-bonding-capable motif is required.

Intermediate for Amide/Sulfonamide Coupling

The primary amino group, spatially set apart from the sulfone by a short aliphatic bridge, provides a reactive handle for amide bond formation or reductive amination. A purity of 95% provides a workable starting point for these transformations, with the understanding that chromatographic purification may still be required . The scaffold's relatively low molecular weight (207.29 g/mol) ensures that any resulting derivatives will remain within a favorable range for lead-likeness.

Internal Standard for Mass Spectrometry

Owing to its low molecular weight, well-defined mass (207.29 g/mol), and specific fragmentation pathways predicted by the SMILES structure, the compound can be investigated as a non-endogenous internal standard or system suitability control in LC-MS/MS methods for sulfone-containing drug metabolites. This is particularly relevant where a stable, commercially available analog of a sulfone-diol metabolite is required .

Application

Selection Property

Validation Focus

Thiolane fragment library diversification

Unique chiral 1-amino-2-methylpropyl substituent with tertiary alcohol

Spatial and hydrogen-bonding diversity vs simpler 3-hydroxy or 4-amino analogs

Amide / sulfonamide coupling intermediate

Reactive primary amine handle; defined purity baseline

Verify amine reactivity and necessity for chromatographic purification

MS internal standard candidate

Well-defined mass (207.29) and predicted fragmentation behavior

Evaluate ionization and matrix-specific fragmentation as system suitability control